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Compound of Interest

Compound Name: Strontium carbonate

Cat. No.: B167840

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the thermal properties of strontium carbonate
(SrCO0s) and barium carbonate (BaCOs) based on thermogravimetric analysis (TGA) and
differential thermal analysis (DTA). Understanding the thermal behavior of these alkaline earth
metal carbonates is crucial for their various applications in ceramics, electronics, and as
precursors in the synthesis of other materials.

Executive Summary

Thermogravimetric and differential thermal analyses reveal distinct thermal stability and
decomposition profiles for strontium carbonate and barium carbonate. Barium carbonate
exhibits significantly higher thermal stability, decomposing at a higher temperature than
strontium carbonate. Both carbonates undergo endothermic phase transitions before their
final decomposition into their respective oxides and carbon dioxide. This guide presents a
summary of their thermal properties, detailed experimental protocols for their analysis, and a
visual representation of their decomposition pathways.

Comparative Thermal Analysis Data

The following table summarizes the key thermal events for strontium carbonate and barium
carbonate as determined by TGA and DTA. It is important to note that the exact temperatures
can vary slightly depending on experimental conditions such as heating rate and atmospheric
composition.
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Strontium Carbonate

Parameter Barium Carbonate (BaCO3)
(SrCo0s)

Phase Transition Orthorhombic to Hexagonal Orthorhombic to Hexagonal

Phase Transition Temperature ~925 °C ~810 °C

Second Phase Transition Not Applicable Hexagonal to Cubic

Second Phase Transition

Temp. Not Applicable ~980 °C

Decomposition Onset ~1000 °C ~1025 °C

Decomposition Reaction SrCOs(s) - SrO(s) + CO2(q) BaCOs(s) —» BaO(s) + CO2(g)
Theoretical Mass Loss ~29.8% ~22.3%

Experimental Protocols

The following is a representative experimental protocol for conducting TGA/DTA analysis of
strontium and barium carbonate.

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing TGA and DTA is
used.

Sample Preparation:
o High-purity strontium carbonate and barium carbonate powders are used.

o A small amount of the sample (typically 5-10 mg) is accurately weighed and placed in an
alumina or platinum crucible.

TGA/DTA Measurement Parameters:
e Heating Rate: A linear heating rate of 10 °C/min is applied.

o Temperature Range: The sample is heated from ambient temperature to 1400 °C.
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e Atmosphere: The analysis is conducted under a dynamic inert atmosphere, typically nitrogen
or argon, with a flow rate of 50-100 mL/min to carry away the evolved gases.

o Data Acquisition: The mass loss (TGA), its derivative (DTG), and the temperature difference
(DTA) are continuously recorded as a function of temperature.

Thermal Decomposition Pathways

The thermal decomposition of strontium and barium carbonate involves distinct phase
transitions before the final decomposition to their oxides.
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Caption: Thermal decomposition pathways of SrCOs and BaCO:s.

Experimental Workflow

The logical workflow for performing a comparative TGA/DTA analysis is outlined below.
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Start: Sample Preparation

Instrument Setup
(STA with TGA/DTA)

Weigh SrCOs Sample Weigh BaCOs Sample

Run TGA/DTA for SrCOs3 Run TGA/DTA for BaCOsz
(20°C/min to 1400°C in N2) (20°C/min to 1400°C in N2)

Data Analysis
(TGA, DTG, DTA curves)

Comparative Analysis
(Onset T, Peak T, Mass Loss)

End: Report Generation
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Caption: Workflow for comparative TGA/DTA analysis.

Discussion of Results

The TGA curves for both strontium and barium carbonate show a single-step decomposition
corresponding to the release of carbon dioxide. The DTA curves, however, reveal the preceding

phase transitions.
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Strontium Carbonate (SrCOs): Strontium carbonate undergoes a reversible polymorphic
transition from an orthorhombic to a hexagonal crystal structure at approximately 925 °C.[1]
This is observed as an endothermic peak in the DTA curve without any corresponding mass
loss in the TGA curve. The decomposition to strontium oxide (SrO) and carbon dioxide begins
at around 1000 °C.

Barium Carbonate (BaCOs): Barium carbonate is thermally more stable than strontium
carbonate.[1] It exhibits two phase transitions before decomposition. The first is a transition
from an orthorhombic to a hexagonal structure at around 810 °C, followed by a transition from
the hexagonal to a cubic form at approximately 980 °C.[1] Both are endothermic events visible
in the DTA curve. The decomposition of barium carbonate to barium oxide (BaO) and carbon
dioxide initiates at a higher temperature, typically above 1025 °C.[2]

The higher decomposition temperature of barium carbonate can be attributed to the larger ionic
radius of the Ba?* cation compared to Sr2*. This leads to a lower polarizing power of the Ba2*
ion, resulting in a more stable carbonate lattice that requires more energy to break the C-O
bonds and release COa.

Conclusion

In summary, TGA/DTA is a powerful technique for characterizing and comparing the thermal
properties of inorganic compounds like strontium carbonate and barium carbonate. The key
findings are:

e Thermal Stability: Barium carbonate is thermally more stable than strontium carbonate.

e Phase Transitions: Both carbonates exhibit endothermic phase transitions prior to
decomposition, with barium carbonate showing two distinct transitions.

e Decomposition: Both compounds decompose in a single step to their respective metal
oxides with the evolution of carbon dioxide.

This comparative data is essential for material scientists and chemists in selecting the
appropriate material for high-temperature applications and for designing synthetic routes where
these carbonates are used as precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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